Cas no 82867-25-2 (potassium dodecanoate-2,2-d2)

potassium dodecanoate-2,2-d2 Chemical and Physical Properties
Names and Identifiers
-
- potassium dodecanoate-2,2-d2
- PotassiuM Dodecanoate-d2
- 82867-25-2
- D98152
- potassium;2,2-dideuteriododecanoate
- HY-W115763S
- Dodecanoate-d2 (potassium)
- CS-0437996
- DB-321408
-
- Inchi: InChI=1S/C12H24O2.K/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h2-11H2,1H3,(H,13,14);/q;+1/p-1/i11D2;
- InChI Key: HIDKSOTTZRMUML-KGVUUENMSA-M
- SMILES: CCCCCCCCCCCC(=O)[O-].[K+]
Computed Properties
- Exact Mass: 240.14600
- Monoisotopic Mass: 240.14606495g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1Ų
Experimental Properties
- PSA: 40.13000
- LogP: 2.65720
potassium dodecanoate-2,2-d2 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P698801-100mg |
Potassium Dodecanoate-2,2-d2 |
82867-25-2 | 100mg |
$ 115.00 | 2023-04-16 | ||
TRC | P698801-50mg |
Potassium Dodecanoate-2,2-d2 |
82867-25-2 | 50mg |
$ 87.00 | 2023-04-16 | ||
TRC | P698801-10mg |
Potassium Dodecanoate-2,2-d2 |
82867-25-2 | 10mg |
$ 64.00 | 2023-09-06 |
potassium dodecanoate-2,2-d2 Related Literature
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
Additional information on potassium dodecanoate-2,2-d2
Potassium Dodecanoate-2,2-d2 (CAS No. 82867-25-2): An Overview of Its Properties and Applications
Potassium dodecanoate-2,2-d2 (CAS No. 82867-25-2) is a deuterated form of potassium dodecanoate, a compound that has gained significant attention in various scientific and industrial applications. This compound is particularly useful in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry due to its deuterium labeling, which enhances the resolution and accuracy of these analytical techniques.
Potassium dodecanoate-2,2-d2 is a salt of dodecanoic acid (also known as lauric acid) with potassium and deuterium atoms. The presence of deuterium atoms at the 2,2 positions of the dodecanoate moiety provides unique chemical and physical properties that are advantageous in various research and industrial settings. The compound is typically synthesized through the reaction of dodecanoic acid with potassium hydroxide in the presence of deuterium gas or deuterated solvents.
In recent years, potassium dodecanoate-2,2-d2 has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a reference standard in NMR spectroscopy for the analysis of lipid metabolism. A study published in the Journal of Lipid Research highlighted the utility of deuterated fatty acids, including potassium dodecanoate-2,2-d2, in elucidating the pathways of lipid synthesis and degradation in living cells. The deuterium labeling allows for precise tracking of metabolic intermediates, providing valuable insights into the dynamics of lipid metabolism.
Beyond its role in metabolic studies, potassium dodecanoate-2,2-d2 has also found applications in the development of novel drug delivery systems. The compound's amphiphilic nature makes it suitable for use in liposomes and other colloidal drug carriers. A recent study in the International Journal of Pharmaceutics demonstrated that liposomes containing potassium dodecanoate-2,2-d2 exhibited enhanced stability and improved drug encapsulation efficiency compared to non-deuterated counterparts. This finding has significant implications for the formulation of targeted drug delivery systems with improved therapeutic outcomes.
The physical properties of potassium dodecanoate-2,2-d2 are well-characterized and contribute to its versatility in various applications. The compound is a white crystalline solid with a melting point ranging from 40 to 45°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, making it easy to handle and incorporate into different formulations. The solubility profile of potassium dodecanoate-2,2-d2 also facilitates its use in analytical methods requiring aqueous solutions.
In addition to its analytical and pharmaceutical applications, potassium dodecanoate-2,2-d2 has been explored for its potential use in environmental studies. Deuterated compounds are often employed as tracers to monitor the fate and transport of organic pollutants in environmental systems. A study published in the Journal of Environmental Science and Health utilized potassium dodecanoate-2,2-d2 as a tracer to investigate the biodegradation pathways of fatty acids in soil and water environments. The results provided valuable insights into the microbial processes involved in the degradation of these compounds.
The safety profile of potassium dodecanoate-2,2-d2 is another important aspect to consider. As a potassium salt of a fatty acid with deuterium atoms, it is generally recognized as safe (GRAS) by regulatory agencies such as the FDA for use in food and pharmaceutical applications. However, appropriate handling precautions should be taken to avoid inhalation or skin contact, as with any chemical compound.
In conclusion, Potassium Dodecanoate-2,2-d3000 (CAS No. 82867-25-3000) is a versatile compound with a wide range of applications in analytical chemistry, pharmaceutical research, drug delivery systems, and environmental studies. Its unique properties make it an invaluable tool for researchers seeking to advance their understanding of complex biological processes and develop innovative solutions for various scientific challenges.
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